![molecular formula C8H15N3O B6266797 1-[2-(propan-2-yloxy)ethyl]-1H-pyrazol-3-amine CAS No. 1003014-02-5](/img/no-structure.png)
1-[2-(propan-2-yloxy)ethyl]-1H-pyrazol-3-amine
Overview
Description
The compound “1-[2-(propan-2-yloxy)ethyl]-1H-pyrazol-3-amine” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms . The structure also suggests the presence of a propoxy group and an ethyl group attached to the pyrazole ring.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[2-(propan-2-yloxy)ethyl]-1H-pyrazol-3-amine involves the reaction of 2-(propan-2-yloxy)ethylhydrazine with 3-bromo-1-propene followed by reduction of the resulting intermediate with sodium borohydride.", "Starting Materials": [ "2-(propan-2-yloxy)ethylhydrazine", "3-bromo-1-propene", "sodium borohydride", "methanol", "diethyl ether", "hydrochloric acid", "sodium hydroxide" ], "Reaction": [ "Step 1: 2-(propan-2-yloxy)ethylhydrazine is reacted with 3-bromo-1-propene in methanol and diethyl ether in the presence of hydrochloric acid to yield the intermediate 1-(2-(propan-2-yloxy)ethyl)-3-bromopyrazole.", "Step 2: The intermediate from step 1 is then reduced with sodium borohydride in methanol to yield the final product, 1-[2-(propan-2-yloxy)ethyl]-1H-pyrazol-3-amine." ] } | |
CAS RN |
1003014-02-5 |
Molecular Formula |
C8H15N3O |
Molecular Weight |
169.2 |
Purity |
93 |
Origin of Product |
United States |
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